Cas no 62064-88-4 (Methanone, [3-(hydroxymethyl)phenyl](4-hydroxy-3-methylphenyl)-)

• Product Name: Methanone, [3-(hydroxymethyl)phenyl](4-hydroxy-3-methylphenyl)-
• CAS No: 62064-88-4
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 459230
• PubChem ID: 71390288
• Update Time: 2025-04-19

Methanone, [3-(hydroxymethyl)phenyl](4-hydroxy-3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, [3-(hydroxymethyl)phenyl](4-hydroxy-3-methylphenyl)-
• [3-(hydroxymethyl)phenyl]-(4-hydroxy-3-methylphenyl)methanone
• DTXSID20812208
• 62064-88-4
• [3-(Hydroxymethyl)phenyl](4-hydroxy-3-methylphenyl)methanone

• Inchi： 1S/C15H14O3/c1-10-7-13(5-6-14(10)17)15(18)12-4-2-3-11(8-12)9-16/h2-8,16-17H,9H2,1H3
• InChI Key： XBSCHGWCQBUJQL-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC(CO)=C1)C1=CC=C(C(C)=C1)O

Computed Properties

• Exact Mass: 242.09432
• Monoisotopic Mass: 242.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53